Cas no 50998-13-5 (N-Acetylneuraminic acid methyl ester)

• Product Name: N-Acetylneuraminic acid methyl ester
• CAS No: 50998-13-5
• MF: C₁₂H₂₁NO₉
• MW: 323.296444654465
• MDL: MFCD00214229
• CID: 55919
• PubChem ID: 3383006
• Update Time: 2025-04-18

N-Acetylneuraminic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• N-Acetylneuraminic acid methyl ester
• methyl 5-acetamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylate
• Methyl N-acetylneuraminate
• AMMoniuM Molybdate tetrahydrate
• 3.N-Acetylneuraminic acid methyl ester
• SCHEMBL21162637
• N-Acetylneuraminic acid methyl ester 1
• A828387
• Biethyleneirontricarbonyl
• SY055505
• 50998-13-5
• 5-acetamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)-2-oxanecarboxylic acid methyl ester
• AKOS024284188
• methyl (2S,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
• FT-0661312
• methyl 5-acetamido-2,4-bis(oxidanyl)-6-[1,2,3-tris(oxidanyl)propyl]oxane-2-carboxylate
• ST073362
• DTXSID30391978
• MFCD08276447
• N-Acetyl-D-neuraminic acid methyl ester or Sialic acid methyl ester
• NS00007566
• FT-0629847
• N-ACETYLNEURAMINICACIDMETHYLESTER
• Lactaminic acid, methyl ester; Methyl N-acetylneuraminate
• AB04856
• b-Neuraminic acid, N-acetyl-,methyl ester, monohydrate (9CI)
• DB-051875

• MDL： MFCD00214229
• Inchi： 1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(20,11(19)21-2)22-10(8)9(18)7(17)4-14/h6-10,14,16-18,20H,3-4H2,1-2H3,(H,13,15)
• InChI Key： BKZQMWNJESHHSA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC(C(C1C(C(CO)O)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 323.12200
• Monoisotopic Mass: 323.12163125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Melting Point: 193.5-194.5
• PSA: 165.78000
• LogP: -3.39250

N-Acetylneuraminic acid methyl ester Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives